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Compound of Interest

Compound Name: Methyl 3-bromo-5-fluorobenzoate

CAS No.: 334792-52-8

Cat. No.: B1592058

Get Quote

Methyl 3-bromo-5-fluorobenzoate is a disubstituted benzene derivative featuring a bromine

atom, a fluorine atom, and a methyl ester group. This specific arrangement of functional groups

makes it an exceptionally useful intermediate. The bromine atom serves as a versatile synthetic

handle, primarily for metal-catalyzed cross-coupling reactions, while the fluorine atom and the

ester group allow for the fine-tuning of steric and electronic properties, solubility, and metabolic

stability in target molecules.[1][2]

The key identifying and physical properties of this compound are summarized below.
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Property Value Source(s)

CAS Number 334792-52-8 [3][4]

Molecular Formula C₈H₆BrFO₂ [5]

Molecular Weight 233.03 g/mol [5]

Appearance
Clear, colorless to pale yellow

liquid
[6]

Purity Typically ≥97.5% (GC) [6]

Boiling Point 251.6 ± 25.0 °C (at 760 Torr) [5]

Density 1.577 ± 0.06 g/cm³ [5]

Refractive Index 1.5335 - 1.5375 (at 20 °C) [6]

EINECS No. 608-871-4 [3]

Synthesis and Purification Protocol
The most direct and common laboratory synthesis of Methyl 3-bromo-5-fluorobenzoate is the

Fischer esterification of its corresponding carboxylic acid, 3-bromo-5-fluorobenzoic acid. The

causality for selecting this method rests on its reliability, use of inexpensive reagents, and

straightforward workup. Thionyl chloride (SOCl₂) is employed as an activating agent to convert

the carboxylic acid into a highly reactive acyl chloride intermediate, which is then rapidly

esterified by methanol.

Step-by-Step Synthesis Protocol
Reaction Setup: To a flame-dried 250 mL round-bottom flask equipped with a magnetic stir

bar and a reflux condenser, add 3-bromo-5-fluorobenzoic acid (e.g., 10.0 g, 1.0 eq).

Solvent Addition: Add anhydrous methanol (e.g., 100 mL) to the flask. Stir the mixture to

dissolve the solid.

Reagent Addition: Cool the flask in an ice bath (0 °C). Slowly add thionyl chloride (1.2 eq)

dropwise via a syringe over 15 minutes. Causality Note: This slow, cooled addition is critical

to control the exothermic reaction and prevent the formation of byproducts.
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Reaction: After the addition is complete, remove the ice bath and heat the mixture to reflux

(approximately 65-70 °C). Monitor the reaction progress by Thin Layer Chromatography

(TLC) until the starting material is fully consumed (typically 3-5 hours).

Workup: Cool the reaction mixture to room temperature. Carefully remove the solvent under

reduced pressure using a rotary evaporator.

Extraction: Dissolve the resulting crude oil in ethyl acetate (150 mL) and transfer it to a

separatory funnel. Wash the organic layer sequentially with saturated sodium bicarbonate

solution (2 x 50 mL) to neutralize any remaining acid, followed by brine (1 x 50 mL).

Causality Note: The bicarbonate wash is a self-validating step; effervescence indicates the

successful neutralization of acid.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure to yield the crude product.

Purification: Purify the crude oil by silica gel column chromatography, typically using a

gradient of ethyl acetate in hexanes (e.g., starting from 2% and increasing to 10%) to afford

Methyl 3-bromo-5-fluorobenzoate as a clear liquid.[7]

Synthesis Workflow Diagram
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Figure 1: Laboratory workflow for the synthesis of Methyl 3-bromo-5-fluorobenzoate.
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Spectroscopic Analysis and Characterization
Characterization via spectroscopic methods is a self-validating system that confirms the identity

and purity of the synthesized compound. The data presented below are representative for this

structure.

¹H NMR (400 MHz,

CDCl₃)

Chemical Shift (δ)

ppm
Multiplicity

Coupling Constant (J)

Hz
Assignment

~7.85 t J = 1.5 Hz Ar-H (H2)

~7.68 ddd J = 8.0, 2.4, 1.5 Hz Ar-H (H6)

~7.35 ddd J = 8.0, 8.0, 2.4 Hz Ar-H (H4)

3.94 s - -OCH₃

¹³C NMR (101 MHz, CDCl₃)

Chemical Shift (δ) ppm Assignment

164.5 (d, J ≈ 3 Hz) C=O

162.0 (d, J ≈ 250 Hz) C-F

134.0 (d, J ≈ 9 Hz) Ar-C

129.5 (d, J ≈ 3 Hz) Ar-C

123.0 (d, J ≈ 25 Hz) Ar-C

122.5 (d, J ≈ 9 Hz) C-Br

118.0 (d, J ≈ 23 Hz) Ar-C

52.8 -OCH₃
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Infrared (IR) Spectroscopy

Wavenumber (cm⁻¹) Assignment

~3000 C-H stretch (aromatic)

~2955 C-H stretch (methyl)

~1730 C=O stretch (ester, strong)

~1580, ~1440 C=C stretch (aromatic ring)

~1250 C-O stretch (ester, strong)

~1200 C-F stretch

Mass Spectrometry (MS)

m/z Assignment

232/234
[M]⁺ (Molecular ion peak, bromine isotope

pattern)

201/203 [M - OCH₃]⁺

173/175 [M - COOCH₃]⁺

152 [M - Br]⁺

Note: Spectroscopic data can be viewed for this compound on platforms like ChemicalBook.[8]

Chemical Reactivity and Synthetic Utility
The primary value of Methyl 3-bromo-5-fluorobenzoate in drug discovery lies in the synthetic

versatility conferred by the bromine atom. It is an ideal substrate for palladium-catalyzed cross-

coupling reactions, which are fundamental for constructing the carbon-carbon and carbon-

heteroatom bonds that form the backbone of most modern pharmaceuticals.[2]

Application in Suzuki-Miyaura Coupling
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The Suzuki-Miyaura coupling reaction, which forms a new carbon-carbon bond between an

organohalide and a boronic acid or ester, is a cornerstone of medicinal chemistry. Methyl 3-
bromo-5-fluorobenzoate is an excellent substrate for this transformation.

Expertise Insight: The choice of a palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(dppf)), a base

(e.g., K₂CO₃ or Cs₂CO₃), and a solvent system (e.g., Dioxane/Water or Toluene/Ethanol/Water)

is crucial and depends on the specific boronic acid partner used. The base is required to

activate the boronic acid and facilitate the transmetalation step in the catalytic cycle.

General Protocol for Suzuki Coupling
To a reaction vial, add Methyl 3-bromo-5-fluorobenzoate (1.0 eq), the desired boronic acid

or boronate ester (1.1-1.5 eq), a palladium catalyst (0.02-0.05 eq), and a base (2.0-3.0 eq).

Evacuate and backfill the vial with an inert gas (e.g., Argon or Nitrogen) three times.

Add the degassed solvent system.

Heat the reaction to the required temperature (typically 80-110 °C) and stir until the starting

material is consumed (as monitored by TLC or LC-MS).

Cool the reaction, dilute with an organic solvent, wash with water, and purify via column

chromatography.

Catalytic Cycle Diagram
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Figure 2: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Applications in Drug Discovery
Halogenated aromatic compounds are critical building blocks in the synthesis of a vast array of

therapeutic agents.[2][9] Methyl 3-bromo-5-fluorobenzoate provides a scaffold that allows

medicinal chemists to systematically explore a drug candidate's Structure-Activity Relationship

(SAR).
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Scaffold Decoration: By using the bromine as an anchor point for cross-coupling, diverse

chemical functionalities can be introduced at the 3-position. This allows for the optimization

of a compound's binding affinity and selectivity for its biological target.[1]

Modulation of Physicochemical Properties: The fluorine atom is a well-established

bioisostere for a hydrogen atom but possesses unique electronic properties. Its presence

can enhance metabolic stability by blocking sites of oxidative metabolism, increase binding

affinity through favorable electrostatic interactions, and modulate the acidity (pKa) of nearby

functional groups.[2]

Access to Beyond Rule of 5 (bRo5) Space: As drug targets become more complex, chemists

are increasingly exploring larger molecules. Versatile building blocks like this one are

essential for the efficient construction of these complex and often macrocyclic structures that

occupy the "beyond rule of 5" chemical space.[10]

Safety, Handling, and Storage
Proper handling is essential to ensure laboratory safety. Based on available Safety Data

Sheets (SDS), Methyl 3-bromo-5-fluorobenzoate presents several hazards.[11][12][13]

Hazard Statements:

H315: Causes skin irritation.[12]

H319: Causes serious eye irritation.[12]

H335: May cause respiratory irritation.[12]

Precautionary Measures:

Handling: Use only in a well-ventilated area, preferably within a chemical fume hood.[13][14]

Avoid breathing vapor or mist.[15] Wear appropriate personal protective equipment (PPE),

including chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.[13][16]

Storage: Store in a cool, dry, and well-ventilated place.[16] Keep the container tightly sealed

when not in use. Store away from incompatible materials such as strong oxidizing agents.

[13][14]
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First Aid:

Skin Contact: Immediately wash the affected area with plenty of soap and water.[13]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.[12][13]

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[12]

Conclusion
Methyl 3-bromo-5-fluorobenzoate is more than a simple chemical reagent; it is a strategic

tool for molecular design and construction. Its well-defined structure, predictable reactivity, and

the dual functionality offered by its halogen substituents make it an invaluable intermediate for

researchers in both academic and industrial settings. A thorough understanding of its

properties, synthesis, and handling, as detailed in this guide, empowers scientists to effectively

and safely utilize this compound to accelerate the discovery and development of next-

generation pharmaceuticals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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